(4-((3-Ethyl-4-methoxyphenyl)sulfonyl)piperazin-1-yl)(furan-2-yl)methanone
(4-((3-Ethyl-4-methoxyphenyl)sulfonyl)piperazin-1-yl)(furan-2-yl)methanone
Brand Name:
Vulcanchem
CAS No.:
873675-06-0
VCID:
VC0512919
InChI:
InChI=1S/C18H22N2O5S/c1-3-14-13-15(6-7-16(14)24-2)26(22,23)20-10-8-19(9-11-20)18(21)17-5-4-12-25-17/h4-7,12-13H,3,8-11H2,1-2H3
SMILES:
CCC1=C(C=CC(=C1)S(=O)(=O)N2CCN(CC2)C(=O)C3=CC=CO3)OC
Molecular Formula:
C18H22N2O5S
Molecular Weight:
378.4g/mol
(4-((3-Ethyl-4-methoxyphenyl)sulfonyl)piperazin-1-yl)(furan-2-yl)methanone
CAS No.: 873675-06-0
Main Products
VCID: VC0512919
Molecular Formula: C18H22N2O5S
Molecular Weight: 378.4g/mol
| CAS No. | 873675-06-0 |
|---|---|
| Product Name | (4-((3-Ethyl-4-methoxyphenyl)sulfonyl)piperazin-1-yl)(furan-2-yl)methanone |
| Molecular Formula | C18H22N2O5S |
| Molecular Weight | 378.4g/mol |
| IUPAC Name | [4-(3-ethyl-4-methoxyphenyl)sulfonylpiperazin-1-yl]-(furan-2-yl)methanone |
| Standard InChI | InChI=1S/C18H22N2O5S/c1-3-14-13-15(6-7-16(14)24-2)26(22,23)20-10-8-19(9-11-20)18(21)17-5-4-12-25-17/h4-7,12-13H,3,8-11H2,1-2H3 |
| Standard InChIKey | DDORQZFOBXAWNU-UHFFFAOYSA-N |
| SMILES | CCC1=C(C=CC(=C1)S(=O)(=O)N2CCN(CC2)C(=O)C3=CC=CO3)OC |
| Canonical SMILES | CCC1=C(C=CC(=C1)S(=O)(=O)N2CCN(CC2)C(=O)C3=CC=CO3)OC |
| PubChem Compound | 6459840 |
| Last Modified | Nov 11 2021 |
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